3-cyclohexyl-1-(cyclopropylmethyl)-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one

• IUPAC Name: 5-cyclohexyl-2-(cyclopropylmethyl)-4-methyl-1,2,4-triazol-3-one
• InChI: InChI=1S/C13H21N3O/c1-15-12(11-5-3-2-4-6-11)14-16(13(15)17)9-10-7-8-10/h10-11H,2-9H2,1H3
• InChI Key: PHWKRWIFZXVGJC-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN(C1=O)CC2CC2)C3CCCCC3
• Molecular Formula: C13H21N3O
• Molecular Weight: 235.33 g/mol

Description

3-cyclohexyl-1-(cyclopropylmethyl)-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound belongs to the class of triazolone derivatives and has shown promising results in various fields of research.

Scientific Research Applications

Structural and Chemical Studies

Triazole Derivatives

Research on similar triazole derivatives, such as "4-Cyclopropyl-4,5-dihydro-1H-1,2,3-triazole," has focused on their crystal and molecular structures, revealing significant delocalization of π-electron density within the triazole ring and interactions forming supramolecular chains in solid states. These findings contribute to the understanding of triazole derivatives' chemical behavior and potential applications in materials science and molecular engineering (Boechat et al., 2010).

Synthetic Methods and Applications

Synthesis of Triazol-Quinazolinones

Studies on the synthesis of related compounds, such as 8,8-R,R-8,9-dihydro[1,2,4]triazolo[1,5-a]quinazolin-6(7H)-ones, through three-component condensation, highlight the versatility of triazole derivatives in creating complex heterocyclic compounds. This synthesis method opens pathways for developing new pharmaceuticals and agrochemicals with triazole as a core structure (Shikhaliev et al., 2005).

Catalysis and Green Chemistry

Environmentally Friendly Synthesis

Research into substituting 1,2,3-triazoles using a DBU–water system under various conditions (heating, ultrasonic, microwave irradiation) illustrates the role of triazole derivatives in promoting greener synthetic pathways. Such methodologies emphasize the importance of triazole compounds in developing sustainable and efficient chemical processes (Singh et al., 2013).

Polymerization and Material Science

Ring-Opening Polymerization

The ring-opening copolymerization of cyclohexene oxide with anhydrides, utilizing metal salen chloride complexes, points to the potential applications of related cyclic compounds in creating poly(ester-co-ether)s. Such studies pave the way for the development of new polymeric materials with diverse applications ranging from biodegradable plastics to high-performance engineering thermoplastics (Nejad et al., 2012).